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Compound of Interest

Compound Name: AGN-195183

Cat. No.: B1672190

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and pharmacological
properties of AGN-195183 (also known as IRX-5183), a potent and selective retinoic acid
receptor alpha (RARa) agonist. This document details its chemical structure, physicochemical
properties, mechanism of action, and relevant experimental protocols.

Core Chemical Properties

AGN-195183 is a synthetic retinoid derivative with significant potential in oncological research
due to its selective activation of RARaq, a key regulator of cellular differentiation and
proliferation.
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Property Value Source

4-[[(4-chloro-5,6,7,8-
tetrahydro-3-hydroxy-5,5,8,8-

IUPAC Name tetramethyl-2- [1]
naphthalenyl)carbonyl]lamino]-

2,6-difluorobenzoic acid

IRX-5183, VTP-195183, NRX-

Synonyms 105183 [1][2]13]
CAS Number 367273-07-2 [1]
Molecular Formula C22H22CIF2NO4 [4115]
Molecular Weight 437.87 g/mol [41[5]
Appearance Solid powder [4]
Solubility Soluble in DMSO [4]

Physicochemical Data

While experimental data for pKa and LogP are not readily available in the public domain,
predicted values can be estimated using computational models. It is important to note that
these are theoretical and should be confirmed experimentally.

Property Predicted Value
pKa Not available
LogP Not available

Pharmacological Profile

AGN-195183 is characterized by its high affinity and selectivity for the retinoic acid receptor
alpha (RARq).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubs.acs.org/doi/10.1021/acsmedchemlett.8b00420
https://pubs.acs.org/doi/10.1021/acsmedchemlett.8b00420
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/raralpha-agonist-irx5183
https://pubchem.ncbi.nlm.nih.gov/compound/9867758
https://pubs.acs.org/doi/10.1021/acsmedchemlett.8b00420
https://www.eurofinsdiscovery.com/catalog/raralpha-human-retinoic-acid-nhr-binding-agonist-radioligand-assay-panlabs/269200
https://www.bocsci.com/agn-195183-cas-367273-07-2-item-474148.html
https://www.eurofinsdiscovery.com/catalog/raralpha-human-retinoic-acid-nhr-binding-agonist-radioligand-assay-panlabs/269200
https://www.bocsci.com/agn-195183-cas-367273-07-2-item-474148.html
https://www.eurofinsdiscovery.com/catalog/raralpha-human-retinoic-acid-nhr-binding-agonist-radioligand-assay-panlabs/269200
https://www.eurofinsdiscovery.com/catalog/raralpha-human-retinoic-acid-nhr-binding-agonist-radioligand-assay-panlabs/269200
https://www.benchchem.com/product/b1672190?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source

Retinoic Acid Receptor alpha

Target (RARQ) [4][5]
Mechanism of Action Selective RARa agonist [213][6][7]
Binding Affinity (Kd) 3nM [6]81[01[10][11]
Selectivity No activity on RARB/y [6]8][e1[10][11]

Signaling Pathway

AGN-195183 exerts its biological effects by binding to and activating RARa. This ligand-
receptor complex then heterodimerizes with the Retinoid X Receptor (RXR). The resulting
heterodimer translocates to the nucleus and binds to specific DNA sequences known as
Retinoic Acid Response Elements (RARES) in the promoter regions of target genes. This
binding modulates the transcription of genes involved in cell differentiation, proliferation, and
apoptosis.[2][3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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